Cas no 89893-52-7 (2-Norbornanesulfonyl Chloride)

• Product Name: 2-Norbornanesulfonyl Chloride
• CAS No: 89893-52-7
• Molecular Formula: C₇H₁₁O₂SCl
• Molecular Weight: 194.67904
• CID: 1060879
• PubChem ID: 62084553

2-Norbornanesulfonyl Chloride Properties

Names and Identifiers

• 2-Norbornanesulfonyl Chloride
• 1,4-Endomethylencyclohexan-2-sulfonylchlorid
• 2-Norbornanesulfonyl
• BICYCLO[2.2.1]HEPTANE-2-SULFONYL CHLORIDE
• SCHEMBL17628497
• 89893-52-7
• bicyclo[2.2.1]heptane-2-sulfonylchloride
• EN300-101296
• AKOS011363684
• rac-(1R,2R,4S)-bicyclo[2.2.1]heptane-2-sulfonyl chloride
• DB-360175

• InChIKey： LUQXFQXMGLMKEQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H11ClO2S/c8-11(9,10)7-4-5-1-2-6(7)3-5/h5-7H,1-4H2
• SMILES： C1CC2CC1CC2S(=O)(=O)Cl

Computed Properties

• Exact Mass: 194.0168285g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 194.0168285g/mol
• Heavy Atom Count: 11
• Complexity: 254
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids